(Z)-2-Cyano-3-(4-ethoxyphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(4-ethoxyphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)prop-2-enamide
• InChI: InChI=1S/C19H23N3O3/c1-2-25-17-8-6-15(7-9-17)12-16(13-20)19(24)21-14-18(23)22-10-4-3-5-11-22/h6-9,12H,2-5,10-11,14H2,1H3,(H,21,24)/b16-12-
• InChI Key: NUJAWLWOYUUXPH-VBKFSLOCSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=C(C#N)C(=O)NCC(=O)N2CCCCC2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NCC(=O)N2CCCCC2
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol

Description

(Z)-2-Cyano-3-(4-ethoxyphenyl)-N-(2-oxo-2-piperidin-1-ylethyl)prop-2-enamide, also known as CEP-33779, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. It belongs to the family of Janus kinase (JAK) inhibitors, which are known to inhibit the activity of JAK enzymes that play a crucial role in the signaling pathways of cytokines and growth factors.

Scientific Research Applications

Molecular Structure and Interaction Analysis

One study focused on the molecular structure and interaction, specifically N⋯π and O⋯π interactions, in the crystal packing of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates, a category to which our compound of interest belongs. The research revealed that these compounds utilize rare N⋯π interactions along with C–H⋯N and C–H⋯O hydrogen bonds, forming specific geometric arrangements in their crystalline states. This finding is significant for understanding the structural characteristics and potential applications of these compounds in materials science and crystal engineering (Zhang, Wu, & Zhang, 2011).

Impurity Identification in Pharmaceuticals

Another application area is in the pharmaceutical industry, where a related compound was identified among the novel impurities of the anti-diabetic drug Repaglinide. The study outlines the detection, isolation, and characterization of these impurities, which is crucial for drug safety and efficacy. This research underscores the importance of meticulous impurity profiling in the pharmaceutical development process (Kancherla et al., 2018).

Synthetic Chemistry and Drug Development

In synthetic chemistry, related compounds serve as intermediates for developing novel pharmacological agents. For instance, synthesis and characterization efforts have led to new compounds with potential anticancer and cytotoxic properties. Research in this domain explores the chemical synthesis, structure-activity relationships, and biological activity of these compounds, contributing to the discovery of new therapeutic agents (Dimmock et al., 1998).

Coordination Chemistry and Material Science

Research also extends to coordination chemistry, where compounds with structural similarities are used in the synthesis of coordination polymers. These materials have applications in various fields, including catalysis, gas storage, and separation technologies. The study of their photoluminescence properties, for example, can lead to new materials with specific light-emitting properties, useful in optical devices and sensors (Yu et al., 2006).